Cas no 57767-07-4 (Benzenecarboximidamide, N-methyl-N-phenyl-)

Benzenecarboximidamide, N-methyl-N-phenyl- structure

57767-07-4 structure

Product Name:Benzenecarboximidamide, N-methyl-N-phenyl-

CAS No:57767-07-4

Molecular Formula:C₁₄H₁₄N₂

Molecular Weight:210.27436

CID:344278

PubChem ID:361538

Benzenecarboximidamide, N-methyl-N-phenyl- Properties

Names and Identifiers

- Benzenecarboximidamide, N-methyl-N-phenyl-
- N-methyl-N-phenylbenzenecarboximidamide
- SCHEMBL18333543
- DTXSID20326971
- 57767-07-4
- N-methyl-N-phenyl-benzamidine
- CHEMBL1980056
- AKOS012480610
- NCI60_007484
- NSC624719
- NSC-624719
- +Expand
- InChIKey： BKJFKLRVGOPJDG-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H14N2/c1-16(13-10-6-3-7-11-13)14(15)12-8-4-2-5-9-12/h2-11,15H,1H3
- SMILES： C1=CC=C(C(N(C2=CC=CC=C2)C)=N)C=C1

Computed Properties

Exact Mass: 210.11582
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 210.115698455g/mol
Heavy Atom Count: 16
Complexity: 225
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 27.1Å²

Experimental Properties

PSA: 27.09

Benzenecarboximidamide, N-methyl-N-phenyl- Related Literature

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Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
2. Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†

Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
3. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
4. Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†

Hongyan Li,Xinghao Wang,Qiong Liu,Jiazuan Ni,Hongzhe Sun Chem. Commun., 2013,49, 9134-9136
5. Intracellular cleavable poly(2-dimethylaminoethyl methacrylate) functionalized mesoporous silica nanoparticles for efficient siRNA delivery in vitro and in vivo†

Daoshu Lin,Qiang Cheng,Qian Jiang,Yuanyu Huang,Zheng Yang,Shangcong Han,Yuning Zhao,Shutao Guo,Zicai Liang,Anjie Dong Nanoscale, 2013,5, 4291-4301
6. Fragmentation of supported gold nanoparticles@agarose film by thiols and the role of their synergy in efficient catalysis†‡

Neelam Gogoi,Devasish Chowdhury RSC Adv., 2015,5, 101860-101870
7. Synergetic functional properties of two-component single amino acid-based hydrogels†

Galit Fichman,Tom Guterman,Lihi Adler-Abramovich CrystEngComm, 2015,17, 8105-8112
8. Estimating and using sampling precision in surveys of trace constituents of soils

Analyst, 1993,118, 1107-1110
9. Synthesis and characterization of guanidinate tin(ii) complexes for ring-opening polymerization of cyclic esters†

Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471
10. Tissue engineered scaffolds for corneal endothelial regeneration: a material's perspective

Jasper Delaey,Lobke De Vos,Peter Dubruel,Sandra Van Vlierberghe,Bert Van den Bogerd Biomater. Sci., 2022,10, 2440-2461

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